2-chloro-4-[(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-6-methoxyphenyl 4-methylbenzenesulfonate

• IUPAC Name: [2-chloro-4-[(E)-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-6-methoxyphenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C20H18ClNO5S3/c1-4-22-19(23)17(29-20(22)28)11-13-9-15(21)18(16(10-13)26-3)27-30(24,25)14-7-5-12(2)6-8-14/h5-11H,4H2,1-3H3/b17-11+
• InChI Key: SCFZVUBIXUGBGH-GZTJUZNOSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OS(=O)(=O)C3=CC=C(C=C3)C)OC)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Cl)OS(=O)(=O)C3=CC=C(C=C3)C)OC)/SC1=S
• Molecular Formula: C20H18ClNO5S3
• Molecular Weight: 484.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiazolidine ring (a five-membered ring containing nitrogen and sulfur), a methoxy group (-OCH3), and a benzenesulfonate group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazolidine ring, in particular, would introduce some interesting aspects to the structure, as it is a heterocyclic ring containing both nitrogen and sulfur.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thiazolidine derivatives are known to participate in a variety of reactions. They can act as ligands in coordination chemistry, participate in condensation reactions, and undergo various substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar methoxy and benzenesulfonate groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were used as a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

Thiazolidine derivatives are a topic of ongoing research due to their interesting chemical properties and potential applications in fields like medicinal chemistry. Future research could explore the synthesis, properties, and applications of this specific compound.